Cas no 2138245-15-3 (Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester
• CAS No: 2138245-15-3
• MF: C₁₄H₂₄ClNO₄
• MW: 305.79766368866
• CID: 5258844
• Update Time: 2025-06-10

Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester

• Inchi： 1S/C14H24ClNO4/c1-10-7-5-6-8-14(10,11(17)19-9-15)16-12(18)20-13(2,3)4/h10H,5-9H2,1-4H3,(H,16,18)
• InChI Key： BANHOUYVBCTUHD-UHFFFAOYSA-N
• SMILES： C1(NC(OC(C)(C)C)=O)(C(OCCl)=O)CCCCC1C

Additional information on Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester

Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester (CAS No. 2138245-15-3): A Comprehensive Overview

Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester, identified by its CAS number 2138245-15-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in the synthesis of bioactive agents and therapeutic drugs. Its unique structural features, including a chloromethyl ester moiety and an amide group, make it a valuable intermediate in the creation of more complex pharmacological entities.

The molecular structure of Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester is characterized by a cyclohexane ring substituted with a carboxylic acid group at the 1-position, an amide linkage at the 2-position, and a methyl group at the same position. The presence of a chloromethyl ester group further enhances its reactivity, making it a versatile building block for medicinal chemists. This reactivity has been exploited in various synthetic pathways to develop novel compounds with potential therapeutic benefits.

In recent years, there has been a surge in research focused on the development of new drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The compound Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester has emerged as a key intermediate in the synthesis of several lead compounds that have shown promising results in preclinical studies. Its ability to undergo nucleophilic substitution reactions with amines and alcohols allows for the facile introduction of diverse functional groups, facilitating the creation of structurally diverse libraries of compounds.

One of the most compelling aspects of this compound is its role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including protein degradation and signal transduction. Inhibiting these enzymes has been a successful strategy in the treatment of diseases such as HIV/AIDS and cancer. The amide group in Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester provides a scaffold that can be modified to target specific proteases. For instance, modifications at the carboxylic acid moiety have been shown to enhance binding affinity to certain protease targets, leading to more potent inhibitors.

Furthermore, the chloromethyl ester group offers another avenue for structural diversification. This group can be hydrolyzed to form an alcohol or reacted with nucleophiles to introduce new functional groups. Such versatility has been exploited in the development of conjugates that combine multiple therapeutic agents into a single molecule. This approach has shown promise in cancer therapy, where dual-targeting strategies can improve treatment efficacy while reducing side effects.

The synthesis of Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of cyclohexanone derivatives followed by protection-deprotection strategies to introduce the desired functional groups. The use of protecting groups such as carbobenzyloxy (Cbz) ensures that reactive sites are selectively modified without unintended side reactions. This synthetic route underscores the importance of careful planning and execution in pharmaceutical chemistry.

Recent advances in computational chemistry have also played a significant role in optimizing synthetic pathways for this compound. Molecular modeling techniques allow researchers to predict reaction outcomes and identify optimal conditions for synthesis. These predictions are based on detailed understanding of molecular interactions and have been validated through experimental studies. The integration of computational methods with traditional organic synthesis has significantly accelerated the discovery process.

The potential applications of Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester extend beyond protease inhibition. Its structural framework can be modified to develop compounds with antimicrobial properties. Infections caused by resistant bacteria pose a significant challenge to global health, and novel antimicrobial agents are urgently needed. The ability to introduce diverse functional groups into this scaffold provides a platform for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The unique reactivity of its chloromethyl ester group allows it to participate in polymerization reactions, leading to the formation of novel polymers with tailored properties. These polymers can find applications in drug delivery systems, where controlled release mechanisms are critical for improving therapeutic outcomes.

The safety profile of Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester is another important consideration in its application. While preliminary studies suggest that it is relatively stable under standard conditions, further research is needed to evaluate its toxicity and potential side effects. Detailed toxicological studies are essential before it can be considered for clinical use. These studies will provide insights into its metabolic pathways and potential interactions with other drugs.

In conclusion, Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester (CAS No. 2138245-15-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive agents targeting various diseases. Recent advances in synthetic chemistry and computational methods have further enhanced its utility in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics.